5-mercapto-4-p-tolyl-4H-1,2,4-triazol-3-ol
Overview
Description
“5-mercapto-4-p-tolyl-4H-1,2,4-triazol-3-ol” is an organic compound that belongs to the class of 1,2,4-triazoles . It has an empirical formula of C2H3N3OS and a molecular weight of 117.13 . This compound is part of a group of compounds that have shown a wide spectrum of biological activities .
Synthesis Analysis
The synthesis of 1,2,4-triazoles, including “5-mercapto-4-p-tolyl-4H-1,2,4-triazol-3-ol”, has attracted much attention due to their broad biological activities . The 1,2,4-triazole nucleus is associated with diverse pharmacological activities such as antibacterial, antifungal, hypoglycemic, antihypertensive, and analgesic properties .Molecular Structure Analysis
The molecular structure of “5-mercapto-4-p-tolyl-4H-1,2,4-triazol-3-ol” has been studied using X-ray diffraction (XRD) and theoretical values (DFT and HF) . The geometric parameters from both investigation techniques are quite compatible .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-mercapto-4-p-tolyl-4H-1,2,4-triazol-3-ol” include its empirical formula (C2H3N3OS), molecular weight (117.13), and its solid form . More specific properties like melting point, boiling point, solubility, etc., are not provided in the search results.properties
CAS RN |
39186-15-7 |
|---|---|
Molecular Formula |
C9H9N3OS |
Molecular Weight |
207.25 g/mol |
IUPAC Name |
4-(4-methylphenyl)-5-sulfanylidene-1,2,4-triazolidin-3-one |
InChI |
InChI=1S/C9H9N3OS/c1-6-2-4-7(5-3-6)12-8(13)10-11-9(12)14/h2-5H,1H3,(H,10,13)(H,11,14) |
InChI Key |
YSNQKDFVRRRTJP-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=O)NNC2=S |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)NNC2=S |
Origin of Product |
United States |
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